Cas no 67567-46-8 (2-(BROMOMETHYL)-4-METHOXY-1-NITROBENZENE)

2-(BROMOMETHYL)-4-METHOXY-1-NITROBENZENE structure
67567-46-8 structure
Product Name:2-(BROMOMETHYL)-4-METHOXY-1-NITROBENZENE
CAS No:67567-46-8
MF:C8H8BrNO3
MW:246.05802154541
CID:966300
PubChem ID:12423126
Update Time:2025-04-19

2-(BROMOMETHYL)-4-METHOXY-1-NITROBENZENE Chemical and Physical Properties

Names and Identifiers

    • 2-(BROMOMETHYL)-4-METHOXY-1-NITROBENZENE
    • 1-(bromomethyl)-5-methoxy-2-nitrobenzene
    • 2-Nitro-5-methoxy-benzylbromid
    • 3-Brommethyl-4-nitro-anisol
    • 3-bromomethyl-4-nitro-anisole
    • 4-nitro-3-bromomethylanisole
    • 5-METHOXY-2-NITROBENZYL BROMIDE
    • methoxy-5 nitro-2 bromotoluene
    • AB43682
    • 2-Bromomethyl-4-methoxy-1-nitro-benzene
    • DTXSID60497558
    • 67567-46-8
    • BXVAGOCCUQNTFR-UHFFFAOYSA-N
    • SCHEMBL5050095
    • 2-Nitro-5-methoxybenzylbromid
    • EN300-100441
    • MFCD08234906
    • G66984
    • Inchi: 1S/C8H8BrNO3/c1-13-7-2-3-8(10(11)12)6(4-7)5-9/h2-4H,5H2,1H3
    • InChI Key: BXVAGOCCUQNTFR-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C=CC=1[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 244.96900
  • Monoisotopic Mass: 244.96876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 55.05000
  • LogP: 3.02150

2-(BROMOMETHYL)-4-METHOXY-1-NITROBENZENE Pricemore >>

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